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Compound of Interest

3-oxopiperidine-1-carbonyl
Compound Name:
chloride
CAS No.: 2742661-05-6
Cat. No.: B6178348
. J

In the landscape of drug discovery and development, novel chemical entities are the currency
of innovation. 3-Oxopiperidine-1-carbonyl chloride (CAS No. 2742661-05-6) represents one
such entity—a valuable reactive intermediate for introducing the 3-oxopiperidine moiety into a
target molecule.[1] However, its novelty and status as a research chemical mean that a
comprehensive, officially sanctioned Safety Data Sheet (SDS) is not readily available.

This guide is designed for the practicing researcher and drug development professional. As
Senior Application Scientists, we are often faced with synthesizing safety protocols from first
principles. This document serves as a technical whitepaper on the inferred safety profile and
handling of 3-oxopiperidine-1-carbonyl chloride. By dissecting its core functional groups—
the highly reactive acyl chloride and the bioactive piperidone core—we can construct a robust,
field-proven framework for its safe utilization. This guide prioritizes not just the what of safety
protocols, but the fundamental chemical causality, or the why, behind each recommendation.

Part 1: Deconstructing the Hazard Profile

The primary driver of this compound's hazard profile is the acyl chloride functional group. This
group is notoriously reactive, a characteristic that makes it useful in synthesis but demanding in
handling.

The Acyl Chloride Moiety: A Locus of Reactivity Acyl chlorides are powerful electrophiles that
react readily, and often violently, with a wide range of nucleophiles. The most ubiquitous
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nucleophile in a laboratory environment is water.

e Hydrolysis: The paramount hazard is its violent reaction with water, including atmospheric
moisture. This exothermic reaction hydrolyzes the acyl chloride to the corresponding
carboxylic acid and generates corrosive hydrogen chloride (HCI) gas. This reaction is the
root cause of the compound's corrosivity and lachrymatory (tear-inducing) properties.[2][3][4]
Even exposure to humid air can cause the compound to fume as it releases HCI.[2]

o Reactivity with Other Nucleophiles: Beyond water, it will react vigorously with alcohols,
amines, and other common laboratory solvents and reagents. This necessitates careful
planning of reaction conditions and quenching procedures.

The Piperidone Core: Baseline Biological Considerations While the acyl chloride dictates the
immediate handling hazards, the piperidine core is a well-known scaffold in medicinal
chemistry. Piperidine and its derivatives can exhibit a range of biological activities and
associated toxicities. The primary concerns for similar structures are irritation to the skin, eyes,
and respiratory system.[5][6][7]

Synthesized Hazard Classification Based on the known hazards of analogous acyl chlorides
and piperidine derivatives, we can project a GHS classification for 3-oxopiperidine-1-carbonyl
chloride to guide our handling procedures.
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Part 2: A Framework for Exposure Control

Controlling exposure is paramount. A multi-layered approach, beginning with engineering
controls and culminating in personal protective equipment (PPE), establishes a self-validating

system of safety.

Hierarchy of Controls Workflow The following diagram illustrates the prioritized approach to
mitigating the risks associated with 3-oxopiperidine-1-carbonyl chloride.
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Caption: A workflow for the safe handling of the solid reagent.

e Scientist's Note (Step 1): Flame-drying glassware is not merely a suggestion; it is critical.
Adsorbed water on the glass surface is sufficient to hydrolyze a significant amount of the acyl
chloride, compromising your reaction and creating a hazardous situation. [3]* Scientist's Note
(Step 5): Never quench an acyl chloride reaction with water directly. The reaction can be
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violent and generate a large amount of HCI aerosol. A stirred, cold, weak base solution
allows for a controlled neutralization of both the reagent and the HCI byproduct.

Part 4: Emergency Response Protocols

Rapid and correct response during an emergency can significantly mitigate harm.
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Emergency Situation

Immediate Action

Follow-Up / Rationale

Inhalation

Move the affected person to
fresh air immediately. Call for
emergency medical

assistance. [8]

Do not attempt mouth-to-
mouth resuscitation. The
primary risk is severe damage
to the respiratory tract from

corrosive HCI gas. [10]

Skin Contact

Immediately begin flushing the
affected area with copious
amounts of water for at least
15 minutes while removing all
contaminated clothing and

shoes. [8]

Speed is critical. The
compound causes chemical
burns on its own and
generates HCI upon contact
with skin moisture, leading to a

secondary acid burn. [4]

Eye Contact

Flush eyes immediately and
continuously with water for at
least 15 minutes, holding the
eyelids open. Seek immediate,

specialized medical attention.

[8]

Do not delay. This is a vision-
threatening emergency. The
corrosive nature of the
compound can cause

irreversible eye damage. [10]

Ingestion

Do NOT induce vomiting.
Rinse mouth thoroughly with
water. Call a poison control
center or seek immediate

medical attention. [8]

Inducing vomiting can cause
secondary damage to the
esophagus. The material is
corrosive and can cause
perforation of the digestive
tract. [10]

Small Spill (<10g)

Wearing full PPE, cover the
spill with a dry, inert absorbent
material like sand or
vermiculite. Do not use water
or combustible materials. [11]
[12]

Collect the absorbed material
using non-sparking tools into a
tightly sealed container for
hazardous waste disposal.

Ventilate the area.

Fire

Use a dry chemical, carbon
dioxide (C0O2), or alcohol-
resistant foam extinguisher.
DO NOT USE WATER.

Water will react violently with
the compound, exacerbating

the situation. Fire may produce
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irritating and highly toxic
gases. [5][10]

Conclusion: A Proactive Culture of Safety

3-Oxopiperidine-1-carbonyl chloride is a potent synthetic tool, but its utility is matched by its
significant hazards. In the absence of a formal SDS, a proactive, science-led approach to
safety is not just recommended—it is required. By understanding the chemical principles that
govern its reactivity, particularly its violent intolerance for moisture, researchers can implement
robust engineering controls, wear appropriate PPE, and follow meticulous handling protocols.
This guide provides the framework for that understanding, empowering scientists to harness
the synthetic power of this reagent while maintaining an uncompromising commitment to
laboratory safety.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.sigmaaldrich.com/TW/zh/product/enamine/enah97edd8e3?context=bbe
https://www.reddit.com/r/chemistry/comments/15es7ul/acetyl_chloride_storage/
https://www.researchgate.net/post/What_should_i_reconsider_in_my_experiment_for_acyl_chloride_to_be_formed
https://download.basf.com/p1/OPIC_090080e88360ffda/en/Acid_Chlorides_and_Chloroformates_-_Safety_and_Handling
https://aksci.com/sds/1663DB_SDS.pdf
https://www.fishersci.es/store/msds?partNumber=10086562&countryCode=ES&language=en
https://www.tcichemicals.com/BE/en/sds/M2852_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1842606&productDescription=1-ACETYLPIPERIDINE-4-CRBNL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.ghc.de/media/en/downloads/msds/GHC-SDS_2500_702500_Carbonyl-chloride_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2569822&productDescription=3-CHLROPROPIONYL+CLRIDE+9+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10672241&lang=EN
https://static.cymitquimica.com/products/10/pdf/sds-F220488.pdf
https://www.benchchem.com/product/b6178348#safety-data-sheet-sds-for-3-oxopiperidine-1-carbonyl-chloride
https://www.benchchem.com/product/b6178348#safety-data-sheet-sds-for-3-oxopiperidine-1-carbonyl-chloride
https://www.benchchem.com/product/b6178348#safety-data-sheet-sds-for-3-oxopiperidine-1-carbonyl-chloride
https://www.benchchem.com/product/b6178348#safety-data-sheet-sds-for-3-oxopiperidine-1-carbonyl-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6178348?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6178348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6178348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

